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Compound of Interest

Compound Name: NR2F1 agonist 1

Cat. No.: B11631995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for

NR2F1 agonist 1 (CAS No. 374101-64-1). The following procedural guidance is designed to

ensure the safe and effective use of this compound in a laboratory setting.

Core Safety Information
According to the Safety Data Sheet (SDS), NR2F1 agonist 1 is not classified as a hazardous

substance or mixture.[1] However, as a matter of good laboratory practice, it is essential to

handle all chemical substances with a high degree of care.

Personal Protective Equipment (PPE)
While NR2F1 agonist 1 is not classified as hazardous, the use of standard personal protective

equipment is mandatory to minimize exposure and ensure personal safety.

PPE Category Item Specification

Hand Protection Gloves Nitrile or latex gloves

Eye Protection Safety Glasses
ANSI Z87.1 certified safety

glasses with side shields

Body Protection Lab Coat Standard laboratory coat
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First Aid Measures
In the event of accidental exposure, follow these first aid procedures as outlined in the Safety

Data Sheet.[1]

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of NR2F1 agonist 1 and

ensuring a safe laboratory environment.

Chemical Properties
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Property Value

Molecular Formula C28H30N4OS

Molecular Weight 470.63 g/mol

CAS Number 374101-64-1

Appearance Crystalline solid

Purity 99.06%

Solubility Soluble in DMSO

Source: MedChemExpress[2][3][4]

Storage Procedures
Short-term Storage: Store at 4°C, protected from light, and under a nitrogen atmosphere.

Long-term Storage: For stock solutions, store at -20°C for up to one month or -80°C for up to

six months. Protect from light and store under nitrogen.

Handling Workflow
The following diagram illustrates the recommended workflow for handling NR2F1 agonist 1 in

a laboratory setting.
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Workflow for Handling NR2F1 Agonist 1
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Safe handling workflow for NR2F1 agonist 1.
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Disposal Plan
As NR2F1 agonist 1 is not classified as a hazardous substance, disposal should be in

accordance with local, state, and federal regulations for non-hazardous chemical waste.

Unused Material: Dispose of in a licensed professional waste disposal service.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as pipette tips, gloves, and paper towels, should be disposed of as chemical waste. Do not

dispose of in standard laboratory trash.

Empty Containers: Rinse containers thoroughly with an appropriate solvent before disposal.

Signaling Pathway and Experimental Protocol
NR2F1 agonist 1 is a nuclear receptor agonist that activates dormancy programs in malignant

cells. It functions by up-regulating NR2F1 and its downstream target genes. Research has

shown that treatment with this agonist can induce a neural crest-like state and suppress growth

in head and neck squamous cell carcinoma (HNSCC) by activating NR2F1. In animal models, it

has been demonstrated to inhibit tumor growth.

Signaling Pathway Diagram
The following diagram illustrates the signaling pathway initiated by NR2F1 agonist 1.
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NR2F1 Agonist 1 Signaling Pathway
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NR2F1 agonist 1 signaling pathway.

This information is intended to provide immediate guidance on the safe handling of NR2F1
agonist 1. Always consult your institution's specific safety protocols and the full Safety Data

Sheet before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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